Cas no 152088-13-6 (5-Chloro-1,3-dimethyl-1H-indole-2-carboxylic acid)

• Product Name: 5-Chloro-1,3-dimethyl-1H-indole-2-carboxylic acid
• CAS No: 152088-13-6
• MF: C₁₁H₁₀ClNO₂
• MW: 223.655601978302
• MDL: MFCD03011751
• CID: 1076949
• PubChem ID: 6486835
• Update Time: 2025-04-20

5-Chloro-1,3-dimethyl-1H-indole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-1,3-dimethyl-1H-indole-2-carboxylic acid
• 5-chloro-1,3-dimethylindole-2-carboxylic acid
• 1,3-dimethyl-5-chloroindole 2-carboxylic acid
• Albb-005114
• DTXSID70424577
• Oprea1_633339
• CS-0316461
• YWHLWJBYLZEDNM-UHFFFAOYSA-N
• 152088-13-6
• LS-01933
• STK500757
• SCHEMBL4614815
• MFCD03011751
• AKOS000300550

• MDL： MFCD03011751
• Inchi： 1S/C11H10ClNO2/c1-6-8-5-7(12)3-4-9(8)13(2)10(6)11(14)15/h3-5H,1-2H3,(H,14,15)
• InChI Key： YWHLWJBYLZEDNM-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(C)=C(C(=O)O)N2C

Computed Properties

• Exact Mass: 223.04000
• Monoisotopic Mass: 223.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 42.2Ų

Experimental Properties

• PSA: 42.23000
• LogP: 2.83830

5-Chloro-1,3-dimethyl-1H-indole-2-carboxylic acid Security Information

• HazardClass：IRRITANT